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Compound of Interest

Compound Name: (Pentyloxy)benzene

Cat. No.: B1679550

An In-depth Technical Guide to the Physical Properties of n-Amyl Phenyl Ether

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical compounds is fundamental. This guide provides a
detailed overview of the core physical characteristics of n-amyl phenyl ether (also known as
pentyloxybenzene or 1-phenoxypentane), complete with experimental protocols for their
determination.

Core Physical and Chemical Properties

n-Amyl phenyl ether is an organic compound classified as an aryl ether. Its properties are
crucial for predicting its behavior in various chemical and biological systems, including its
suitability as a solvent, its interaction with biological membranes, and its potential role in
synthetic chemistry.

Data Summary

The quantitative physical properties of n-amyl phenyl ether are summarized in the table below
for easy reference and comparison.
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Property

Value

Molecular Formula

C11H160

Molecular Weight 164.24 g/mol [1]
Boiling Point 210°Cto 211°C
Melting Point -19°C

Density 0.938 g/mL
Refractive Index 1.497

Appearance Colorless liquid
Solubility Insoluble in water; Soluble in alcohols, oils
Flash Point 82°C (179°F)

Note: Some properties, like those from Thermo Scientific, are for n-butyl phenyl ether but serve

as a close reference in the absence of complete data for the n-amyl variant from a single

source. The structural similarity makes these values a reasonable approximation.

Experimental Protocols

Detailed and standardized methodologies are essential for the accurate and reproducible

determination of physical properties. The following sections describe the protocols for

measuring the key properties of n-amyl phenyl ether.

Determination of Boiling Point via Simple Distillation

The boiling point is a critical property for characterizing and purifying liquids. Simple distillation

is effective for separating a volatile liquid from non-volatile solutes or for separating liquids with

significantly different boiling points.[2]

Apparatus:

¢ Round-bottom flask

e Heating mantle or oil bath
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« Distillation head (still head) with a port for a thermometer

e Thermometer

o Condenser (Liebig, Graham, or Allihn)

o Receiving flask (e.g., Erlenmeyer flask or round-bottom flask)
» Boiling chips

e Clamps and stands to secure the apparatus

Procedure:

e Place a volume of n-amyl phenyl ether into the round-bottom flask, filling it to no more than
two-thirds of its capacity.

e Add a few boiling chips to the flask to ensure smooth boiling.

o Assemble the distillation apparatus. The thermometer bulb should be positioned just below
the side arm of the distillation head to accurately measure the temperature of the vapor that
is distilling.[3]

o Connect the condenser to a cold water source, with water entering at the lower inlet and
exiting at the upper outlet.

o Place the receiving flask at the end of the condenser to collect the distillate.
» Begin heating the distillation flask gently.
e Record the temperature when the first drop of distillate is collected in the receiving flask.

» Continue to heat and maintain a steady distillation rate. The temperature should remain
constant throughout the collection of the pure substance. This constant temperature is the
boiling point.[2]

e Record the barometric pressure, as boiling point is pressure-dependent.
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Determination of Density

Density is the mass per unit volume of a substance and is a fundamental physical property.
Apparatus:

e Graduated cylinder (10 mL or 25 mL)

» Electronic balance (accurate to at least 0.01 g)

o Pipette

Procedure:

Measure and record the mass of a clean, dry graduated cylinder on the electronic balance.

[4]15]

o Carefully transfer a known volume of n-amyl phenyl ether (e.g., 10.0 mL) into the graduated
cylinder using a pipette for accuracy. Read the volume from the bottom of the meniscus.[4]

e Measure and record the combined mass of the graduated cylinder and the n-amyl phenyl
ether.

o Calculate the mass of the n-amyl phenyl ether by subtracting the mass of the empty cylinder
from the combined mass.[5]

o Calculate the density using the formula: Density = Mass / Volume.

o Repeat the measurement two more times and calculate the average density to improve
accuracy and precision.[4]

Determination of Refractive Index

The refractive index measures how light propagates through a substance and is a highly
characteristic property for pure liquids. An Abbe refractometer is a common instrument for this
measurement.[6]

Apparatus:
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Abbe Refractometer

Constant temperature water bath (if not integrated into the refractometer)

Dropper or pipette

Lint-free tissue

Ethanol or acetone for cleaning

Procedure:

Ensure the prism of the refractometer is clean and dry. Clean with ethanol or acetone and a
soft tissue if necessary.

Calibrate the instrument using a standard liquid with a known refractive index, such as
distilled water.

Using a clean dropper, place a few drops of n-amyl phenyl ether onto the surface of the
measuring prism.

Close the illuminating prism gently to spread the liquid into a thin film.

Allow a short time for temperature equilibration, typically to 20°C.

Look through the eyepiece and adjust the control knob until the light and dark fields
converge into a sharp, single line.

Adjust the compensator knob to eliminate any color fringe at the borderline, making the line
as sharp as possible.

Read the refractive index value from the instrument's scale.

Clean the prisms thoroughly after the measurement.

Visualizations: Workflows and Relationships
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Diagrams are powerful tools for illustrating experimental processes and logical connections
between different stages of substance characterization.
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Diagram 1: General Workflow for Physical Property Characterization
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Diagram 2: Experimental Workflow for Boiling Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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